Cas no 2171157-89-2 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171157-89-2
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6323686
• PubChem ID: 165877542
• Update Time: 2025-09-19

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1565019
• 2171157-89-2
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C24H24N4O5/c1-14(11-21(29)27-20-12-25-28(2)22(20)23(30)31)26-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,14,19H,11,13H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t14-/m1/s1
• InChI Key： NRWKCQLBMDMBDG-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=NN(C)C=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Research Brief on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171157-89-2)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171157-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biochemical properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the 9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild basic conditions. Researchers have successfully utilized this compound in the synthesis of peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of a novel class of protease inhibitors. The researchers demonstrated that the pyrazole-5-carboxylic acid moiety plays a critical role in binding to the active site of the target protease, thereby inhibiting its activity. The study also reported that the compound exhibited excellent stability under physiological conditions, making it a promising candidate for further drug development.

Another significant advancement involves the use of this compound in the development of targeted drug delivery systems. A recent paper in Advanced Drug Delivery Reviews described its incorporation into polymeric nanoparticles designed for the controlled release of anticancer agents. The compound's ability to form stable amide bonds with various drug molecules was highlighted as a key advantage, enabling the precise tuning of drug release kinetics.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. A study in Organic Process Research & Development addressed these issues by optimizing the synthetic route to improve yield and purity. The authors reported a scalable method that reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2171157-89-2) represents a versatile and valuable tool in modern drug discovery and peptide synthesis. Ongoing research continues to explore its potential in various therapeutic applications, and further optimization of its synthesis and properties is expected to enhance its utility in the field.